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This technical support center provides guidance on the proper storage and handling of Mohr's

salt ((NH₄)₂Fe(SO₄)₂·6H₂O) to ensure its purity for research, analytical, and drug development

applications.

Frequently Asked Questions (FAQs)
Q1: What is Mohr's salt and why is it preferred over other iron(II) salts?

A1: Mohr's salt, or ferrous ammonium sulfate, is a double salt of ferrous sulfate and ammonium

sulfate with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O.[1][2] It is a light green or bluish-green

crystalline solid.[3] In analytical chemistry, it is highly valued as a source of ferrous ions (Fe²⁺)

because its crystalline structure provides excellent stability and resistance to atmospheric

oxidation, unlike ferrous sulfate which oxidizes more readily.[1][3][4] This stability ensures a

longer shelf life and makes it a reliable primary standard in redox titrations.[4]

Q2: What are the common impurities found in Mohr's salt?

A2: Common impurities can originate from the manufacturing process and raw materials.[5]

These often include other metal ions such as manganese, magnesium, nickel, lead, and zinc,

which can form isomorphous salts.[1][2][3][5] The most critical impurity from a functional

perspective is ferric iron (Fe³⁺), which forms when the ferrous iron (Fe²⁺) is oxidized.[5] High-

purity grades will have minimal levels of ferric iron (≤0.01%) and insoluble matter (≤0.01%).[5]

Q3: What is the expected shelf life of Mohr's salt?
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A3: When stored under optimal conditions, Mohr's salt has a long shelf life of approximately 60

months.[5]

Q4: What are the key safety precautions when handling Mohr's salt?

A4: Mohr's salt can cause skin and eye irritation.[5][6] It is mandatory to use appropriate

personal protective equipment (PPE), including gloves, safety goggles, and protective clothing

when handling the substance.[6][7] Work should be conducted in a well-ventilated area to avoid

inhaling dust.[6] Always wash hands thoroughly after handling.[7]

Troubleshooting Guide
Q1: My Mohr's salt has turned yellow/brown. Can I still use it?

A1: A color change from the typical bluish-green to a yellow or brown hue indicates that the

ferrous (Fe²⁺) ions have oxidized to ferric (Fe³⁺) ions.[3][8] This compromises the purity and

reducing power of the salt. For quantitative applications, such as preparing a standard solution

for titration, this oxidized salt should be discarded as it will lead to inaccurate results.[9]

Q2: The pH of my Mohr's salt solution is not in the expected range. What could be the cause?

A2: A solution of Mohr's salt in water is naturally slightly acidic due to the hydrolysis of the

[Fe(H₂O)₆]²⁺ aqua complex and the presence of the ammonium cation.[1][3][10] The pH of a

5% solution is typically between 3 and 5.[5] If the pH is higher (more basic), it can accelerate

the oxidation of Fe²⁺ to Fe³⁺.[3][11] To prevent this and the hydrolysis of ferrous sulfate, a small

amount of dilute sulfuric acid is typically added when preparing aqueous solutions.[3][4][11]

Q3: My titration results using a Mohr's salt standard are inconsistent. What are the potential

storage and handling issues?

A3: Inconsistent titration results can stem from several issues related to the purity of your

Mohr's salt standard:

Oxidation: The primary cause is the oxidation of Fe²⁺ to Fe³⁺ due to improper storage in a

non-airtight container or exposure to light.[12]
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Contamination: The salt may have been contaminated with oxidizing agents or alkaline

substances.[5]

Incorrect Solution Preparation: Failing to add dilute sulfuric acid during the preparation of the

standard solution can lead to hydrolysis and oxidation, reducing the concentration of Fe²⁺

ions available for titration.[9][13]

Data Presentation
Table 1: Summary of Storage and Handling Parameters for Mohr's Salt

Parameter Recommendation Rationale

Temperature
Store between +15°C and

+25°C.[12]

Prevents thermal

decomposition and loss of

hydration water.[7]

Atmosphere
Store in a dry, air-tight

container.[5]

Minimizes oxidation of Fe²⁺ to

Fe³⁺ and prevents

deliquescence.

Light Exposure
Store in a dark or amber glass

bottle.[5]

The salt is light-sensitive;

darkness prevents photo-

oxidation.[12]

Container Type

Use wide-mouth, well-sealed

amber glass bottles or fiber

drums.[5]

Ensures protection from air,

moisture, and light.

Incompatible Materials
Store away from alkalis and

strong oxidizing agents.[5]

Alkalis promote oxidation;

oxidizing agents will directly

degrade the salt.

Personal Protective Equipment
Wear gloves, safety goggles,

and protective clothing.[6]

Prevents skin and eye

irritation.[5][6]

Experimental Protocols
Experiment: Purity Analysis of Mohr's Salt via Redox Titration with Potassium Permanganate

(KMnO₄)
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This protocol determines the percentage purity of a Mohr's salt sample by titrating it against a

standardized potassium permanganate solution.

Materials:

Mohr's salt sample

Standardized ~0.02 M Potassium Permanganate (KMnO₄) solution

Dilute Sulfuric Acid (H₂SO₄), ~2 M

Distilled water

Analytical balance, 250 mL volumetric flask, burette, pipette, conical flasks

Procedure:

Preparation of Mohr's Salt Solution:

Accurately weigh approximately 4.9 g of the Mohr's salt sample.[14][15]

Transfer the weighed salt into a clean 250 mL volumetric flask.

Add approximately 20 mL of dilute sulfuric acid to prevent hydrolysis and oxidation of the

ferrous ions.[9][14]

Add distilled water to dissolve the salt, then make up the volume to the 250 mL mark. Mix

thoroughly to ensure a homogenous solution.

Titration:

Rinse and fill a burette with the standardized KMnO₄ solution. Record the initial burette

reading.[14]

Pipette 25 mL of the prepared Mohr's salt solution into a clean conical flask.

Add one test tube (~20 mL) of dilute sulfuric acid to the conical flask to ensure an acidic

medium for the reaction.[14]
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Titrate the Mohr's salt solution with the KMnO₄ solution from the burette. Add the KMnO₄

dropwise while constantly swirling the flask.

The endpoint is reached when a single drop of KMnO₄ solution imparts a permanent pale

pink color to the solution.[14][15]

Record the final burette reading.

Repeat the titration at least three times to obtain concordant readings.[14]

Calculations: The reaction is: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O

Calculate the volume of KMnO₄ used (V₁).

Use the titration formula: M₁V₁/n₁ = M₂V₂/n₂

M₁ = Molarity of KMnO₄ solution

V₁ = Volume of KMnO₄ used

n₁ = Stoichiometric coefficient of KMnO₄ (1)

M₂ = Molarity of Mohr's salt solution (to be determined)

V₂ = Volume of Mohr's salt solution used (25 mL)

n₂ = Stoichiometric coefficient of Fe²⁺ (5)

Calculate the molarity of the Mohr's salt solution (M₂).

From this molarity, calculate the mass of pure Mohr's salt in the 250 mL solution (Mass = M₂

× Molar Mass × 0.25 L). The molar mass of Mohr's salt is 392.14 g/mol .[3][5]

Calculate the percentage purity: (Calculated Mass / Initial Weighed Mass) × 100%.

Mandatory Visualization
Caption: Troubleshooting workflow for assessing the purity of Mohr's salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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